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Compound of Interest

Compound Name:
4,5-Dimethyl-3-hydroxy-2(5H)-

furanone-13C2

Cat. No.: B590937 Get Quote

Introduction

Sotolon (4,5-dimethyl-3-hydroxy-2,5-dihydrofuran-2-one) is a potent aroma compound that

significantly influences the sensory profile of fortified wines such as Sherry, Port, and Madeira.

[1][2] Depending on its concentration, it can impart desirable nutty, spicy, and curry-like notes;

however, at high levels, it can be associated with premature aging and off-flavors.[1][2][3]

Accurate quantification of sotolon is therefore crucial for quality control and process

optimization in the production of fortified wines.

This application note describes a robust and sensitive method for the determination of sotolon

in fortified wines using a simplified liquid-liquid extraction (LLE) sample preparation followed by

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method is

demonstrated to be rapid, requiring minimal sample and solvent volumes, and is suitable for

the wide concentration range of sotolon typically found in these complex matrices.[1][2][4]

Experimental

Sample Preparation: Miniaturized Liquid-Liquid Extraction

A streamlined single-step liquid-liquid extraction protocol is employed for the efficient extraction

of sotolon from the wine matrix.[1][2][4]

Instrumentation
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The analysis is performed on a Liquid Chromatography system coupled to a triple quadrupole

mass spectrometer.

Method Validation

The analytical method was validated for linearity, precision (intra- and inter-day), recovery, and

sensitivity (Limit of Quantification, LOQ). The validation was performed using a synthetic

fortified wine matrix to ensure accuracy.[1]

Results and Discussion

The developed LC-MS/MS method provides excellent selectivity and sensitivity for the

quantification of sotolon in fortified wines. The chromatographic conditions ensure good peak

shape and separation from matrix interferences. The use of Multiple Reaction Monitoring

(MRM) enhances the specificity of the detection. The method was successfully applied to the

analysis of various fortified wine samples, demonstrating its suitability for routine analysis.[1][4]

Sotolon was detected and quantified in fortified wines at concentrations ranging from 6.3 to 810

µg/L.[1][5]

Protocols
1. Sample Preparation Protocol: Miniaturized Liquid-Liquid Extraction

Pipette 1 mL of the fortified wine sample into a 2 mL microcentrifuge tube.

Add 500 µL of ethyl acetate to the tube.

Vortex the mixture vigorously for 1 minute to ensure thorough mixing and extraction.

Centrifuge the tube at 10,000 rpm for 5 minutes to separate the organic and aqueous

phases.

Carefully collect the upper organic phase (ethyl acetate) and transfer it to a new

microcentrifuge tube.

Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen.
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Reconstitute the dried extract in 250 µL of the initial mobile phase (5% methanol in 0.1%

formic acid in water).

Vortex briefly to dissolve the residue.

Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis Protocol

Liquid Chromatography (LC) Conditions:

Parameter Value

Column Kinetex C18, 150 x 2.1 mm, 2.6 µm, 100 Å

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Methanol

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 40°C

Gradient

5% B for 4 min, to 30% B in 2 min, to 100% B in

1 min, hold for 3 min, then back to 5% B in 5

min

Total Run Time 15 min

Mass Spectrometry (MS) Conditions:
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Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

Nebulizing Gas Flow 2.5 L/min

Drying Gas Flow 17.5 L/min

Desolvation Line Temp. 250°C

Block Heater Temp. 400°C

MRM Transitions Precursor Ion (m/z)

129.1

129.1

Collision Energy -18 eV

Quantitative Data Summary
Table 1: Method Validation Parameters

Parameter Result

Linearity (R²) 0.9999[1][4]

Intra-day Precision (%RSD) < 10%[1][4]

Inter-day Precision (%RSD) < 10%[1][4]

Recovery ~95%[1][4]

Limit of Quantification (LOQ) 0.04 µg/L[1][4]

Table 2: Sotolon Concentration in Fortified Wines
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Wine Type Age Range (years)
Sotolon Concentration
Range (µg/L)

Various Fortified Wines 3 - 115 6.3 - 810[1][4][5]

Madeira Wines Not specified up to 2000[1]

Visualizations
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Caption: Experimental workflow for sotolon quantification in fortified wines.

Method Validation Parameters

Acceptance Criteria

Linearity (R²)

R² > 0.99
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Caption: Key parameters for LC-MS/MS method validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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